Methyl 3,3-bis(4-fluorobenzyl)-2,4-dioxo-2,3,4,6,7,8,9,10-octahydropyrido[1,2-a]azepine-1-carboxylate

• IUPAC Name: methyl 3,3-bis[(4-fluorophenyl)methyl]-2,4-dioxo-7,8,9,10-tetrahydro-6H-pyrido[1,2-a]azepine-1-carboxylate
• InChI: InChI=1S/C26H25F2NO4/c1-33-24(31)22-21-5-3-2-4-14-29(21)25(32)26(23(22)30,15-17-6-10-19(27)11-7-17)16-18-8-12-20(28)13-9-18/h6-13H,2-5,14-16H2,1H3
• InChI Key: YPKVMMBKDPUUOF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C2CCCCCN2C(=O)C(C1=O)(CC3=CC=C(C=C3)F)CC4=CC=C(C=C4)F
• Molecular Formula: C26H25F2NO4
• Molecular Weight: 453.5 g/mol

Description

Methyl 3,3-bis(4-fluorobenzyl)-2,4-dioxo-2,3,4,6,7,8,9,10-octahydropyrido[1,2-a]azepine-1-carboxylate is a useful research compound. Its molecular formula is C26H25F2NO4 and its molecular weight is 453.486. The purity is usually 95%.
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Scientific Research Applications

Structural Characterisation and Synthetic Applications

• The research on related azepine compounds, such as dibenzo[c,e]azepine, provides insights into the development of protecting groups for primary amines, useful in organic synthesis. These studies involve the reactions of bis-carbenium ions with primary amines, revealing the potential of these compounds in advanced organic synthesis techniques (Carey et al., 2002).

Polymer Synthesis

• Compounds like the one can be integral in the synthesis of new polyamides. Research into similar bis(ether-carboxylic acids) and their reactions with aromatic diamines has led to the development of polymers with high thermal stability and solubility in various organic solvents, which could be significant for industrial applications (Hsiao, Yang, & Lin, 1999).

Mechanistic Insight into Oxotransferases

• Asymmetric dioxomolybdenum(VI) model complexes, involving similar azepine structures, offer insights into the reactivity of molybdenum oxotransferase enzymes. These studies contribute to understanding the catalytic mechanisms of enzymes, which is crucial for biochemical research and potential pharmaceutical applications (Mayilmurugan et al., 2011).

Antitumor Evaluation

• Research into related compounds, such as bis[(pivaloyloxy)methyl] derivatives, demonstrates their potential as membrane-permeable prodrugs for antitumor activity. These studies are crucial for developing new cancer treatments and understanding how to effectively deliver active drug compounds into cells (Farquhar et al., 1994).

Spectroscopic and Crystallographic Characterizations

• The reactions of related spirocyclotetraphosphazenes with primary amines, including structural characterizations by various spectroscopic techniques, contribute to the field of materials science and offer potential applications in designing new materials with specific properties (Elmas, 2017).

Synthesis of Novel Compounds

• Research on the synthesis of new compounds through reactions like the [4+2] cycloaddition of azodicarboxylates with glycals demonstrates the utility of these reactions in creating novel chemical structures, which can be pivotal in the development of new drugs or materials (Leblanc & Fitzsimmons, 1989).